Cas no 128502-98-7 (2-Anthracenecarboxylicacid, 3-acetyl-9,10-dihydro-1-hydroxy-6,8-dimethoxy-9,10-dioxo-)
128502-98-7 structure
Product Name:2-Anthracenecarboxylicacid, 3-acetyl-9,10-dihydro-1-hydroxy-6,8-dimethoxy-9,10-dioxo-
CAS No:128502-98-7
MF:C19H14O8
MW:370.309666156769
CID:159842
PubChem ID:14654203
Update Time:2025-04-19
2-Anthracenecarboxylicacid, 3-acetyl-9,10-dihydro-1-hydroxy-6,8-dimethoxy-9,10-dioxo- Chemical and Physical Properties
Names and Identifiers
-
- 2-Anthracenecarboxylicacid, 3-acetyl-9,10-dihydro-1-hydroxy-6,8-dimethoxy-9,10-dioxo-
- Austrocorticone
- 3-acetyl-1-hydroxy-6,8-dimethoxy-9,10-dioxoanthracene-2-carboxylic acid
- 3-ACETYL-1-HYDROXY-6,8-DIMETHOXY-9,10-DIOXO-9,10-DIHYDROANTHRACENE-2-CARBOXYLIC ACID
- 128502-98-7
- DTXSID10562649
-
- Inchi: 1S/C19H14O8/c1-7(20)9-6-11-14(18(23)15(9)19(24)25)17(22)13-10(16(11)21)4-8(26-2)5-12(13)27-3/h4-6,23H,1-3H3,(H,24,25)
- InChI Key: SDAQJZPLALEKQP-UHFFFAOYSA-N
- SMILES: O(C)C1=CC(=CC2C(C3C=C(C(C)=O)C(C(=O)O)=C(C=3C(C=21)=O)O)=O)OC
Computed Properties
- Exact Mass: 370.06882
- Monoisotopic Mass: 370.06886740g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 658
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 127Ų
Experimental Properties
- PSA: 127.2
2-Anthracenecarboxylicacid, 3-acetyl-9,10-dihydro-1-hydroxy-6,8-dimethoxy-9,10-dioxo- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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